Cas no 1807007-78-8 (4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid
• CAS No: 1807007-78-8
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4914844
• Update Time: 2025-07-01

4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid

• Inchi： 1S/C8H6F2INO3/c9-8(10)6-3(11)2-12-4(7(6)15)1-5(13)14/h2,8,15H,1H2,(H,13,14)
• InChI Key： YPNAXUHNIULCIY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)O)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid

4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic Acid: A Comprehensive Overview

4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid, also known by its CAS number 1807007-78-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and an iodine atom, along with an acetic acid moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and couplings. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, improving both yield and purity. These improvements are crucial for scaling up the compound's production for preclinical studies and potential clinical trials.

One of the most compelling aspects of this compound is its potential pharmacological activity. Studies have shown that 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid exhibits significant bioactivity against various targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. For instance, research published in 2023 demonstrated its ability to inhibit COX-2 enzymes, which are key players in inflammation and pain signaling. This finding underscores its potential as a novel anti-inflammatory agent.

In addition to its enzymatic inhibitory properties, this compound has also shown promise in modulating cellular signaling pathways. Preclinical data indicate that it may influence the Wnt/β-catenin pathway, which is implicated in both cancer progression and regenerative medicine. This dual functionality highlights the versatility of CAS No. 1807007-78-8 as a multi-target therapeutic agent.

The structural uniqueness of 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid also lends itself to further exploration in medicinal chemistry. The presence of an iodine atom introduces potential for radiolabeling, making it a valuable tool in imaging studies. Furthermore, the hydroxyl and difluoromethyl groups provide opportunities for further functionalization, enabling researchers to tailor its properties for specific therapeutic applications.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on assessing the safety profile of this compound. Early toxicity studies suggest that it has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more extensive preclinical evaluations.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-5-iodopyridine-2-acetic acid, or CAS No. 1807007-78-8, represents a cutting-edge advancement in chemical synthesis and pharmacological research. Its unique structure, coupled with promising bioactivity profiles, positions it as a leading candidate for developing innovative therapeutics across multiple therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and drug development.